Cas no 123088-58-4 (1-(4-Iodophenyl)-N-methylmethanesulfonamide)

• Product Name: 1-(4-Iodophenyl)-N-methylmethanesulfonamide
• CAS No: 123088-58-4
• MF: C₈H₁₀INO₂S
• MW: 311.139973163605
• CID: 3165746
• PubChem ID: 19995812
• Update Time: 2025-05-20

1-(4-Iodophenyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7145768
• 123088-58-4
• 1-(4-Iodophenyl)-N-methylmethanesulfonamide
• EN300-680094

• Inchi： 1S/C8H10INO2S/c1-10-13(11,12)6-7-2-4-8(9)5-3-7/h2-5,10H,6H2,1H3
• InChI Key： NIMGLOVIOQJORT-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CS(NC)(=O)=O

Computed Properties

• Exact Mass: 310.94770Da
• Monoisotopic Mass: 310.94770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6Ų

Additional information on 1-(4-Iodophenyl)-N-methylmethanesulfonamide

Comprehensive Overview of 1-(4-Iodophenyl)-N-methylmethanesulfonamide (CAS 123088-58-4): Properties, Applications, and Research Insights

1-(4-Iodophenyl)-N-methylmethanesulfonamide (CAS 123088-58-4) is a specialized organic compound featuring a unique combination of an iodophenyl group and a methanesulfonamide moiety. This structure endows it with distinct chemical properties, making it valuable in pharmaceutical research, material science, and synthetic chemistry. The presence of the iodine atom enhances its utility in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling.

Recent trends in drug discovery and medicinal chemistry have heightened interest in sulfonamide derivatives due to their bioactivity. Researchers often query "sulfonamide applications in cancer therapy" or "iodinated compounds in imaging," reflecting the compound's potential in these fields. 1-(4-Iodophenyl)-N-methylmethanesulfonamide is studied for its role as an intermediate in designing targeted therapies, particularly in modulating protein-protein interactions.

From a synthetic perspective, the compound's electron-withdrawing sulfonamide group and aryl iodide functionality make it a versatile building block. Laboratories focusing on high-throughput screening or fragment-based drug design frequently explore such molecules. Its stability under various conditions—often searched as "thermal stability of iodophenyl compounds"—adds to its appeal for industrial applications.

Environmental and safety considerations are also prominent in user queries. While 1-(4-Iodophenyl)-N-methylmethanesulfonamide is not classified as hazardous, researchers emphasize "green chemistry alternatives for sulfonamide synthesis" to align with sustainability goals. The compound's low ecotoxicity profile (a trending keyword in EPA compliance discussions) further supports its use in eco-friendly workflows.

Analytical techniques for characterizing this compound, such as HPLC purity analysis or NMR spectral interpretation, are frequently searched topics. Its distinct 1H-NMR peaks (e.g., the singlet for the N-methyl group) serve as a teaching example in spectroscopy courses, linking it to chemistry education trends.

In material science, the 4-iodophenyl unit’s role in organic semiconductors or liquid crystal formulations garners attention. Patent databases reveal growing applications in optoelectronic devices, correlating with searches for "iodine-containing π-conjugated systems." This interdisciplinary relevance positions CAS 123088-58-4 as a compound bridging chemistry and engineering.

To address common queries like "scaling up sulfonamide production," process chemists highlight the compound’s compatibility with continuous flow reactors—a hot topic in industrial chemical optimization. Its crystalline nature (often noted in "XRD studies of sulfonamides") also facilitates purification, a critical factor in GMP-compliant synthesis.

Emerging studies explore its derivatives for antimicrobial resistance solutions, tapping into the global concern over "new antibiotic scaffolds." The N-methylmethanesulfonamide fragment’s metabolic stability—frequently searched in ADME/Tox studies—further underscores its pharmaceutical relevance.

In summary, 1-(4-Iodophenyl)-N-methylmethanesulfonamide (CAS 123088-58-4) exemplifies the convergence of synthetic utility, biomedical potential, and material innovation. Its alignment with trending research areas ensures sustained interest across academic and industrial sectors.